Vinyl halides, a class of organic compounds containing a halogen atom directly attached to the carbon atom of an alkene (or olefin) group, are widely used in various chemical reactions. These compounds are characterized by their high reactivity due to the electron-withdrawing effect of the halogen atom and the presence of an unsaturated double bond. Vinyl chlorides and bromides are particularly important for industrial applications; vinyl chloride, in particular, is a key component in the production of polyvinyl chloride (PVC), one of the world's most widely used plastics. The reactivity of vinyl halides makes them valuable intermediates in organic synthesis. They can undergo nucleophilic addition reactions with various reagents to form new carbon-halogen bonds or replace the halogen atom for further functionalization. Additionally, vinyl chlorides can participate in radical reactions and electrophilic substitution processes. Due to their broad application range, including polymer synthesis, pharmaceuticals, and agrochemicals, vinyl halides play a crucial role in modern chemical industry.